1-Hydroxymethyl-6,7-Dihydro-5H,9H-Imidazo[1,5-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester

• IUPAC Name: tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate
• InChI: InChI=1S/C13H21N3O3/c1-13(2,3)19-12(18)15-5-4-6-16-9-14-10(8-17)11(16)7-15/h9,17H,4-8H2,1-3H3
• InChI Key: NHLCFNNJLKGBEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN2C=NC(=C2C1)CO
• Molecular Formula: C13H21N3O3
• Molecular Weight: 267.32 g/mol

Description

“1-Hydroxymethyl-6,7-Dihydro-5H,9H-Imidazo[1,5-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester” is a chemical compound with the molecular formula C13H21N3O3. It has an average mass of 267.324 Da and a monoisotopic mass of 267.158295 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a 1,4-diazepine ring fused with an imidazole ring. It also contains a hydroxymethyl group and a tert-butyl ester group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not specified in the available resources.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

A study by Dzedulionytė et al. (2022) outlines a general approach towards the synthesis of tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-4-one, tetrahydro[1,4]diazepino[1,2-a]indol-1-one, and tetrahydro-1H-benzo[4,5]imidazo[1,2-a][1,4]diazepin-1-one derivatives. This regioselective strategy involved synthesizing ethyl 1-(oxiran-2-ylmethyl)-1H-pyrazole-5-carboxylates from accessible 3(5)-aryl- or methyl-1H-pyrazole-5(3)-carboxylates, leading to the target pyrazolo[1,5-a][1,4]diazepin-4-ones through oxirane ring-opening and direct cyclization. The structures of these fused heterocyclic compounds were confirmed by NMR spectroscopy and HRMS investigation, demonstrating the versatility of such methodologies in generating complex molecular architectures (Dzedulionytė et al., 2022).

Synthesis and Antibacterial Activity

Research by Prasad (2021) involved the synthesis of novel 1-(8-(ayloxy)-2-(trifluoromethyl)imidazo[1,2-a]pyrazin-6-yl)ethan-1-amine derivatives, showcasing the potential of such compounds in antibacterial applications. The synthesis route started with the protection of ethyl 2-amino-2-thioxoacetate, leading to a series of reactions that culminated in the generation of the title compounds. The synthesized molecules were characterized by analytical and spectral techniques, highlighting the importance of such heterocyclic compounds in developing new antibacterial agents (Prasad, 2021).

Electrochemical Evaluation

A study by Zaki et al. (2012) focused on the synthesis and electrochemical evaluation of substituted imidazo[4,5-d]pyrrolo[3,2-f][1,3]diazepine scaffolds. This research highlights the importance of electrochemical studies in understanding the bioreduction properties of such compounds. The reduction potential of specific derivatives was within the range suggesting potential bioreduction capabilities, indicating the relevance of these compounds in electrochemical sensors and other applications (Zaki et al., 2012).